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Compound of Interest

Compound Name: 2,7-Dimethyl-9H-carbazole

Cat. No.: B172768 Get Quote

An In-depth Technical Guide to the Health and Safety of 2,7-Dimethyl-9H-carbazole

This guide provides comprehensive health and safety information for 2,7-Dimethyl-9H-
carbazole, intended for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical databases.

Chemical Identification and Physical Properties
2,7-Dimethyl-9H-carbazole is a derivative of carbazole, recognized for its utility as a building

block in the synthesis of materials for Organic Light-Emitting Diodes (OLEDs) due to its thermal

stability and charge transport capabilities.[1]

Table 1: Physical and Chemical Properties of 2,7-Dimethyl-9H-carbazole
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Property Value Source

Molecular Formula C14H13N [2][3]

Molecular Weight 195.26 g/mol [2]

CAS Number 18992-65-9 [3]

Appearance
White to light yellow powder or

crystal
[2]

Melting Point 292 °C [3]

Boiling Point 383.0 ± 11.0 °C (Predicted) [3]

Flash Point 170.8 °C [3]

Purity >98.0% (GC) [2]

Storage

Store in a dry, cool, well-

ventilated place under inert

gas.[3]

Air sensitive.[2]

Hazard Identification and GHS Classification
2,7-Dimethyl-9H-carbazole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 2: GHS Hazard Classification

Classification Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation.[2][4]

Eye Irritation (Category 2) H319: Causes serious eye irritation.[2][4]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation.[4]

The parent compound, 9H-Carbazole, is also suspected of causing cancer (H351) and is very

toxic to aquatic life with long-lasting effects (H410).[5][6]
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GHS Pictogram Hazard Statements

H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Click to download full resolution via product page

GHS Pictogram and Hazard Statements.

Toxicological Information
Detailed toxicological studies specifically for 2,7-Dimethyl-9H-carbazole are not widely

available. Much of the existing data pertains to the parent compound, carbazole.

Table 3: Summary of Toxicological Data
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Toxicological Endpoint Finding Notes

Acute Toxicity
Shall not be classified as

acutely toxic.

Based on data for Carbazole.

[7]

Skin Corrosion/Irritation
Causes skin irritation (H315).

[2][4]

Data specific to 2,7-Dimethyl-

9H-carbazole.

Serious Eye Damage/Irritation
Causes serious eye irritation

(H319).[2][4]

Data specific to 2,7-Dimethyl-

9H-carbazole.

Respiratory/Skin Sensitization
Shall not be classified as a

sensitizer.

Based on data for Carbazole.

[7]

Germ Cell Mutagenicity
Shall not be classified as

mutagenic.

Based on data for Carbazole.

[7] However, other sources

suggest Carbazole is

suspected of causing genetic

defects.

Carcinogenicity
Shall not be classified as

carcinogenic.

Based on data for Carbazole.

[7] However, other sources

suggest Carbazole is

suspected of causing cancer

based on animal studies.[5][8]

[9]

Reproductive Toxicity
Shall not be classified as a

reproductive toxicant.

Based on data for Carbazole.

[7]

Experimental Protocols: Detailed experimental protocols for the toxicological assessment of

2,7-Dimethyl-9H-carbazole are not available in the reviewed public literature. The

classifications are based on supplier safety data sheets and databases which generally do not

include full experimental methodologies.

Safe Handling and Exposure Controls
Proper handling and the use of personal protective equipment (PPE) are critical to minimize

exposure.
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Handling:

Handle in a well-ventilated place.[3][10]

Avoid the formation of dust and aerosols.[3][10][11]

Wash hands and skin thoroughly after handling.[2][11]

Do not eat, drink, or smoke when using this product.[12]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][10]

The compound is air-sensitive and should be stored under an inert gas.[2]

Exposure Controls and Personal Protective Equipment (PPE):

Engineering Controls: Use only in areas with appropriate exhaust ventilation. Ensure

eyewash stations and safety showers are close to the workstation.[10][11]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

(conforming to EN166 or NIOSH standards).[8][13]

Skin Protection: Wear protective gloves and impervious clothing to prevent skin exposure.[8]

[11][13]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with a particle filter (NIOSH or EN 149 approved).[8][13]
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Start Handling

Work in Well-Ventilated Area
(e.g., Fume Hood)

Wear Required PPE
- Safety Goggles

- Gloves
- Lab Coat

Handle Substance
- Avoid dust/aerosol formation

- Use non-sparking tools

Store Properly
- Tightly closed container

- Cool, dry, inert atmosphere

Clean Work Area & Wash Hands

End
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Workflow for Safe Handling of 2,7-Dimethyl-9H-carbazole.

First Aid and Emergency Procedures
First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. If eye irritation persists, get medical advice/attention.[2]

Skin Contact: Take off contaminated clothing. Wash skin with plenty of soap and water. If

skin irritation occurs, get medical advice/attention.[2]

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[13]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[8]

[14]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[10][13]

Specific Hazards: In a fire, irritating and highly toxic gases such as carbon oxides and

nitrogen oxides may be generated.[8][10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8][10]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to safe areas. Use personal protective

equipment. Avoid breathing dust. Ensure adequate ventilation.[11][15]

Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water.[7][10]

Containment and Cleaning: Sweep up or vacuum the material and place it into a suitable,

closed container for disposal. Avoid generating dust.[7][8]
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Personal Safety Containment & Cleanup

Accidental Release

Evacuate Area Prevent Entry into Drains

Wear Full PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Sweep/Vacuum into
Closed Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Logical Flow for Accidental Release Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 2,7-Dimethyl-9H-carbazole - Starshinechemical [starshinechemical.com]

3. echemi.com [echemi.com]

4. 2,7-diMethyl-9H-carbazole | 18992-65-9 [amp.chemicalbook.com]

5. fishersci.com [fishersci.com]

6. fishersci.de [fishersci.de]

7. carlroth.com:443 [carlroth.com:443]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b172768?utm_src=pdf-body-img
https://www.benchchem.com/product/b172768?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/why-27-dimethyl-9h-carbazole-is-key-for-oled-materials-ic
https://starshinechemical.com/isomer/27-dimethyl-9h-carbazole/
https://www.echemi.com/produce/pr220728130491-2-7-dimethyl-9h-carbazole.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62645265.htm?N=Japan
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.fishersci.de/store/msds?partNumber=10479780&countryCode=DE&language=en
https://www.carlroth.com/medias/SDB-9752-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODc2NDV8YXBwbGljYXRpb24vcGRmfGFESXpMMmhsTWk4NU1UYzRORFV6T1RNME1URXdMMU5FUWw4NU56VXlYMGxGWDBWT0xuQmtaZ3w0YjRiMzE5ODI4MzNkMzU2YTExNTIyMDliNzU1MmJlYTEwZmQ2ZDMxODUxMjI5MjM2NmM3MjU5YzEwYzk4NWU2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. uprm.edu [uprm.edu]

9. industrialchemicals.gov.au [industrialchemicals.gov.au]

10. canbipharm.com [canbipharm.com]

11. chemscene.com [chemscene.com]

12. echemi.com [echemi.com]

13. echemi.com [echemi.com]

14. chemicalbook.com [chemicalbook.com]

15. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [Health and safety information for 2,7-Dimethyl-9H-
carbazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172768#health-and-safety-information-for-2-7-
dimethyl-9h-carbazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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